3-(4-chlorophenyl)azetidine-1-carboxamide
Overview
Description
3-(4-Chlorophenyl)azetidine-1-carboxamide, also known as CPAC, is an organic compound derived from azetidine and 4-chlorophenyl. CPAC is a versatile synthetic intermediate that can be used in a variety of chemical reactions and has been studied for its potential applications in scientific research. CPAC is an important reagent for the synthesis of heterocyclic compounds, and its use in organic synthesis has been increasing in recent years due to its low cost, high reactivity, and good yields.
Scientific Research Applications
3-(4-chlorophenyl)azetidine-1-carboxamide has been studied for its potential applications in scientific research. It has been used as a reagent in the synthesis of heterocyclic compounds, such as benzimidazoles, oxazoles, and thiazoles. It has also been used to synthesize various organic compounds, such as amides, esters, and amines. 3-(4-chlorophenyl)azetidine-1-carboxamide has been studied for its ability to catalyze the cyclization of alkenes, and it has been used in the synthesis of biologically active compounds, such as drugs and pharmaceuticals.
Mechanism of Action
The mechanism of action of 3-(4-chlorophenyl)azetidine-1-carboxamide is not yet fully understood. However, it is believed that the reaction is initiated by the reaction of the 4-chlorophenylacetaldehyde with ethylenediamine, which produces an intermediate product. This intermediate product then reacts with sodium hydroxide to yield 3-(4-chlorophenyl)azetidine-1-carboxamide. The reaction is believed to be catalyzed by the presence of a base, such as sodium hydroxide.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-chlorophenyl)azetidine-1-carboxamide have not yet been studied in detail. However, it is believed that 3-(4-chlorophenyl)azetidine-1-carboxamide may have potential therapeutic applications due to its ability to catalyze the cyclization of alkenes. In addition, 3-(4-chlorophenyl)azetidine-1-carboxamide may have potential applications as an antimicrobial agent due to its ability to inhibit the growth of certain bacteria.
Advantages and Limitations for Lab Experiments
3-(4-chlorophenyl)azetidine-1-carboxamide has several advantages and limitations for laboratory experiments. One advantage is that 3-(4-chlorophenyl)azetidine-1-carboxamide is relatively inexpensive and can be easily obtained from chemical suppliers. In addition, 3-(4-chlorophenyl)azetidine-1-carboxamide is a versatile reagent that can be used in a variety of chemical reactions. However, 3-(4-chlorophenyl)azetidine-1-carboxamide is a highly reactive compound and must be handled with caution. In addition, 3-(4-chlorophenyl)azetidine-1-carboxamide is a toxic compound and should be used in a well-ventilated area.
Future Directions
There are several potential future directions for 3-(4-chlorophenyl)azetidine-1-carboxamide. One potential direction is to further study its potential therapeutic applications, such as its ability to catalyze the cyclization of alkenes and its potential as an antimicrobial agent. In addition, 3-(4-chlorophenyl)azetidine-1-carboxamide could be studied for its potential applications in the synthesis of other organic compounds, such as amides, esters, and amines. Finally, 3-(4-chlorophenyl)azetidine-1-carboxamide could be studied for its potential applications in the synthesis of heterocyclic compounds, such as benzimidazoles, oxazoles, and thiazoles.
Synthesis Methods
3-(4-chlorophenyl)azetidine-1-carboxamide can be synthesized from 4-chlorophenylacetaldehyde, ethylenediamine, and sodium hydroxide. The reaction is carried out in a two-step process. In the first step, 4-chlorophenylacetaldehyde is reacted with ethylenediamine in the presence of sodium hydroxide to form the intermediate product, 4-chlorophenylazetidine-1-carboxylic acid. In the second step, this intermediate product is reacted with sodium hydroxide to yield 3-(4-chlorophenyl)azetidine-1-carboxamide. The reaction is carried out in a basic aqueous solution at a temperature of 60-80°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-chlorophenyl)azetidine-1-carboxamide involves the reaction of 4-chlorobenzoyl chloride with azetidine-1-carboxamide in the presence of a base to form the target compound.", "Starting Materials": [ "4-chlorobenzoyl chloride", "azetidine-1-carboxamide", "base (e.g. triethylamine)" ], "Reaction": [ "Add azetidine-1-carboxamide to a solution of 4-chlorobenzoyl chloride in anhydrous dichloromethane.", "Add a base (e.g. triethylamine) to the reaction mixture to catalyze the reaction.", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction with water and extract the product with dichloromethane.", "Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
231954-51-1 |
Product Name |
3-(4-chlorophenyl)azetidine-1-carboxamide |
Molecular Formula |
C10H11ClN2O |
Molecular Weight |
210.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}cyclopropane-1-carbonitrile](/img/structure/B6246626.png)